methyl (2S)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate

• IUPAC Name: methyl (2S)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate
• InChI: InChI=1S/C15H21N3O4S/c1-22-15(19)13-3-2-7-17(13)11-4-8-16(9-5-11)14-12(18(20)21)6-10-23-14/h6,10-11,13H,2-5,7-9H2,1H3/t13-/m0/s1
• InChI Key: MBLOJXVLFJKKDX-ZDUSSCGKSA-N
• Canonical SMILES: COC(=O)C1CCCN1C2CCN(CC2)C3=C(C=CS3)[N+](=O)[O-]
• Isomeric SMILES: COC(=O)[C@@H]1CCCN1C2CCN(CC2)C3=C(C=CS3)[N+](=O)[O-]
• Molecular Formula: C15H21N3O4S
• Molecular Weight: 339.4 g/mol

Description

Methyl (2S)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate is a chemical compound used in scientific research. It is a synthetic compound that has been developed for its potential use as a drug. The compound is known to have a number of biochemical and physiological effects, which make it an interesting area of research.

Mechanism of Action

The mechanism of action of methyl (methyl (2S)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain.
Biochemical and Physiological Effects:
Methyl (this compound)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate has a number of biochemical and physiological effects. The compound has been shown to have anti-inflammatory and analgesic effects. It has also been shown to have potential as an anti-cancer agent. The compound has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl (methyl (2S)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate in lab experiments is its potential as a drug. The compound has been shown to have a number of biochemical and physiological effects, which make it an interesting area of research. However, there are also limitations to using the compound in lab experiments. One of the main limitations is the lack of understanding of the compound's mechanism of action. This makes it difficult to design experiments that can fully explore the compound's potential.

Future Directions

There are a number of potential future directions for research on methyl (methyl (2S)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate. One area of research involves the development of the compound as a drug. The compound has been shown to have potential as an analgesic, anti-inflammatory, and anti-cancer agent. Another area of research involves the exploration of the compound's mechanism of action. The lack of understanding of the compound's mechanism of action makes it an interesting area of research. Further research is needed to fully understand the compound's potential.

Synthesis Methods

Methyl (methyl (2S)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate can be synthesized through a number of methods. One of the most common methods involves the use of a piperidine derivative and a nitrothiophene derivative. The two compounds are then reacted together in the presence of a catalyst to form the desired compound. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Methyl (methyl (2S)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate)-1-[1-(3-nitrothiophen-2-yl)piperidin-4-yl]pyrrolidine-2-carboxylate has a number of potential scientific research applications. One of the main areas of research involves the compound's potential use as a drug. The compound has been shown to have a number of biochemical and physiological effects, which make it an interesting area of research. It has been shown to have potential as an analgesic, anti-inflammatory, and anti-cancer agent.